Cas no 209680-92-2 ((R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)aceticacid)

• Product Name: (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)aceticacid
• CAS No: 209680-92-2
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 6844551
• PubChem ID: 22309176
• Update Time: 2025-06-11

(R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)aceticacid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-[3-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• [(tert-butoxycarbonyl)amino][3-(trifluoromethyl)phenyl]acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(3-(trifluoromethyl)phenyl)aceticacid
• EN300-344555
• Z1200998593
• 675-730-1
• 2-(((tert-butoxy)carbonyl)amino)-2-(3-(trifluoromethyl)phenyl)acetic acid
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid
• DTXSID00624568
• N-Boc-2-(3-trifluoromethylphenyl)-DL-glycine
• 2-(tert-butoxycarbonylamino)-2-(3-(trifluoromethyl)phenyl)acetic acid
• (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-[3-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• AB32958
• n-boc-2-(3-trifluoromethyl-phenyl)-dl-glycine
• DB-371413
• AKOS005362717
• 209680-92-2
• tert-butoxycarbonylamino-(3-trifluoromethyl-phenyl)-acetic acid
• AB32962
• 2-tert-butyloxycarbonylamino-2-(3-trifluoromethylphenyl)acetic acid
• tert-Butoxycarbonylamino-(3-trifluoromethylphenyl)acetic acid
• CS-0171869
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[3-(trifluoromethyl)phenyl]acetic acid
• MFCD07388839
• alpha-(Boc-amino)-3-trifluoromethylbenzeneacetic acid
• Benzeneacetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(trifluoromethyl)-
• 146621-92-3
• N-Boc-2-[3-(trifluoromethyl)phenyl]-DL-glycine
• (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid
• SCHEMBL381877
• [(tert-butoxycarbonyl)amino][3-(trifluoromethyl)-phenyl]acetic acid
• DS-13928
• C14H16F3NO4
• (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)aceticacid

• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(21)18-10(11(19)20)8-5-4-6-9(7-8)14(15,16)17/h4-7,10H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： NVMKZXKHKQKKFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 319.10314248Da
• Monoisotopic Mass: 319.10314248Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)aceticacid

Introduction to (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic Acid (CAS No. 209680-92-2)

(R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid, with the CAS number 209680-92-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties, particularly the presence of a Boc-amino group and a 3-trifluoromethyl-phenyl moiety, make it a valuable building block for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. The Boc-amino group, which is a protected form of the amino group, is widely used in peptide synthesis and other organic transformations due to its stability and ease of manipulation. On the other hand, the 3-trifluoromethyl-phenyl group introduces a high degree of lipophilicity and metabolic stability, which are critical factors in the design of drugs with improved pharmacokinetic profiles. These attributes have positioned (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid as a cornerstone in the synthesis of molecules targeting various diseases.

In recent years, there has been a surge in research focused on developing treatments for complex neurological disorders. The structural features of (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid make it an ideal candidate for investigating potential therapeutic pathways in conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that compounds incorporating the 3-trifluoromethyl-phenyl moiety exhibit enhanced binding affinity to specific receptors, which could lead to more effective drug candidates. Furthermore, the use of chiral auxiliaries like this compound allows for the synthesis of enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing side effects.

The pharmaceutical industry has also explored the use of (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid in the development of anti-inflammatory agents. Inflammatory processes are central to numerous pathological conditions, and modulating these processes can lead to significant therapeutic benefits. The unique combination of functional groups in this compound enables it to interact with multiple targets within inflammatory pathways, making it a versatile tool for drug design. Recent studies have highlighted its potential in inhibiting key enzymes involved in inflammation, such as COX-2 and LOX-5, which are known to contribute to chronic inflammatory diseases.

Another area where this compound has shown promise is in oncology research. Cancer chemotherapeutics often require molecules that can selectively target tumor cells while sparing healthy tissues. The lipophilic nature of the 3-trifluoromethyl-phenyl group enhances membrane permeability, allowing for better cellular uptake and target engagement. Additionally, the presence of a stereogenic center at the chiral amino group ensures that only one enantiomer is active, reducing off-target effects. Current research is focused on developing small molecule inhibitors that can disrupt critical signaling pathways in cancer cells, and (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid is being evaluated as a key intermediate in these efforts.

The synthesis of (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The protection and deprotection strategies employed during its synthesis are critical to maintaining the integrity of the functional groups and achieving high yields. Advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, have been utilized to improve the efficiency and scalability of its production. These methods not only enhance productivity but also reduce waste, aligning with green chemistry principles.

In conclusion, (R)-2-(Boc-amino)-2-(3-trifluoromethyl-phenyl)acetic acid (CAS No. 209680-92-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammation, and cancer. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a pivotal role in shaping the future of drug development.